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Compound of Interest

Compound Name: (R)-(-)-VAPOL hydrogenphosphate

CAS No.: 871130-18-6

Cat. No.: B2570527

Get Quote

In the landscape of modern organic chemistry, the pursuit of enantiomerically pure compounds

is paramount, particularly in the fields of pharmaceutical and agrochemical development. Chiral

Brønsted acids have emerged as a powerful class of organocatalysts for achieving high levels

of enantioselectivity. Among these, (R)-(-)-VAPOL hydrogenphosphate distinguishes itself

through a unique structural framework. Derived from the vaulted biaryl (VAPOL) ligand, its rigid

and sterically demanding chiral pocket offers a distinct reaction environment compared to the

more common BINOL-based catalysts.[1][2] This guide provides an in-depth exploration of the

chemical properties, synthesis, and applications of (R)-(-)-VAPOL hydrogenphosphate,

offering field-proven insights for researchers and drug development professionals.

Core Physicochemical Properties
(R)-(-)-VAPOL hydrogenphosphate is a solid organocatalyst valued for its utility in a range of

asymmetric transformations. Its fundamental properties are summarized below.
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Property Value

CAS Number 871130-18-6

Molecular Formula C₄₀H₂₅O₄P[1]

Molecular Weight 600.60 g/mol

IUPAC Name

17-hydroxy-3,31-diphenyl-16,18-dioxa-17λ⁵-

phosphaheptacyclo[17.12.0.0²,¹⁵.0⁵,¹⁴.0⁸,¹³.0²⁰,²⁹

.0²¹,²⁶]hentriaconta-

1(31),2,4,6,8,10,12,14,19,21,23,25,27,29-

tetradecaene 17-oxide[1]

Appearance Solid

Synonyms
(R)-VAPOL phosphoric acid, (R)-2,2′-Diphenyl-

3,3′-biphenanthryl-4,4′-diyl phosphate

Synthesis: A Reliable Gram-Scale Protocol
The accessibility of a catalyst is crucial for its widespread adoption. (R)-(-)-VAPOL
hydrogenphosphate can be reliably prepared on a gram scale from commercially available

(R)-VAPOL using a reproducible protocol that consistently delivers high yields.[2]

Experimental Protocol: Gram-Scale Synthesis
This procedure is adapted from the work of Antilla and co-workers.[2]

Vessel Preparation: Flame-dry a 100 mL single-neck round-bottomed flask equipped with a

magnetic stir bar and allow it to cool to room temperature under an inert argon atmosphere.

Reagent Addition: Add (R)-VAPOL (e.g., 6.00 g, 11.15 mmol) to the flask, followed by

anhydrous pyridine (25.00 mL). The pyridine serves as both a solvent and an acid scavenger

for the HCl generated during the reaction.

Dissolution: Seal the flask with a rubber septum and an argon-filled balloon. Stir the mixture

until the (R)-VAPOL completely dissolves, resulting in a clear, intense yellow solution.
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Cooling: Place the flask in an ice-water bath and continue stirring at 0 °C for 20 minutes to

control the initial exotherm of the subsequent step.

Phosphorylation: Slowly add phosphorus oxychloride (POCl₃) to the cooled solution via

syringe. After the addition is complete, remove the ice bath and allow the reaction mixture to

stir at room temperature for 6 hours.

Hydrolysis: Re-cool the flask to 0 °C in an ice bath and carefully add water to hydrolyze the

resulting phosphorochloridate intermediate. After the addition, remove the ice bath and stir

for an additional 2 hours at room temperature.

Workup and Isolation: Perform a standard aqueous workup and purification to isolate the

final product. This protocol consistently yields (R)-(-)-VAPOL hydrogenphosphate in 84–

90%.[1][2]

Synthesis Workflow Diagram
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Caption: Workflow for the gram-scale synthesis of (R)-(-)-VAPOL hydrogenphosphate.
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Mechanism of Action: The Power of a Vaulted Chiral
Pocket
(R)-(-)-VAPOL hydrogenphosphate functions as a chiral Brønsted acid catalyst.[1] Its

mechanism hinges on the proton-donating ability of the phosphate group and the unique

stereochemical environment created by its rigid, C₂-symmetric backbone.

The catalytic cycle generally involves:

Protonation: The acidic proton of the phosphate group protonates an electrophilic substrate

(e.g., an imine), activating it towards nucleophilic attack.[1]

Ion-Pair Formation: The resulting substrate-catalyst conjugate base forms a tightly bound

chiral ion pair.

Stereocontrolled Attack: The vaulted structure of the VAPOL backbone creates a highly

organized chiral environment. It sterically blocks one face of the activated substrate, guiding

the nucleophile to attack from the less hindered face, thus inducing high enantioselectivity.[1]

Product Release & Catalyst Regeneration: After the reaction, the product is released, and

the catalyst is regenerated for the next cycle.

This catalyst's structural rigidity and the deep chiral pocket formed by the two phenanthryl units

are key to its high efficiency.[1] This architecture provides a combination of steric and electronic

control that is distinct from the flatter environment of BINOL-derived catalysts, often leading to

superior reactivity and enantioselectivity in specific reactions.[2]

Conceptual Catalytic Cycle
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Caption: Generalized catalytic cycle for a Brønsted acid-catalyzed reaction.

Key Applications in Asymmetric Synthesis
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The unique reactivity profile of (R)-(-)-VAPOL hydrogenphosphate has established it as a

premier catalyst for a variety of important organic transformations.

Desymmetrization of meso-Aziridines: The catalyst promotes the enantioselective ring-

opening of meso-aziridines with various nucleophiles, providing access to valuable chiral

vicinal diamines and amino alcohols.[1]

Addition of Sulfonamides to Imines: It is highly effective in catalyzing the addition of

sulfonamides to Boc-activated imines, yielding protected aminals with excellent

enantioselectivity.[1][3]

Pictet-Spengler Reactions: The catalyst facilitates the enantioselective cyclization of

tryptamines with aldehydes to form tetrahydro-β-carbolines, a core structure in many natural

products and pharmaceuticals.[1]

Aza-Darzens Aziridine Synthesis: It is employed in the asymmetric synthesis of aziridines

from aldehydes and diazo compounds.

The success of (R)-(-)-VAPOL hydrogenphosphate in these reactions, where BINOL-based

catalysts sometimes provide lower induction, underscores its complementary and often

superior nature.[2]

Application as a Chiral Solvating Agent (CSA) in
NMR Spectroscopy
Beyond catalysis, (R)-(-)-VAPOL hydrogenphosphate serves as an effective chiral solvating

agent (CSA) for the enantiodiscrimination of chiral amines and acids using NMR spectroscopy.

[1][4]

The acidic phosphate moiety interacts with basic analytes (like amines) or acidic analytes (via

hydrogen bonding) to form transient diastereomeric complexes.[5] These complexes, (R,R) and

(R,S), are electronically and sterically different, leading to distinct chemical shifts in the ¹H or

¹³C NMR spectrum. This spectral separation allows for the direct determination of enantiomeric

excess (ee) in a sample.[4]

Principle of NMR Enantiodiscrimination
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Caption: Use of (R)-VAPOL-PA as a CSA to form diastereomers with distinct NMR signals.

Safety, Handling, and Storage
Proper handling is essential to ensure safety and maintain the integrity of the catalyst.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling the compound.[1]

Ventilation: Work in a well-ventilated chemical fume hood to avoid inhalation of the solid dust.

[1][6]

Handling: Avoid contact with skin and eyes. Wash hands thoroughly after handling.[1] Avoid

generating dust during transfer.[7]

Storage: (R)-(-)-VAPOL hydrogenphosphate should be stored in a tightly sealed container

at 4°C, protected from light, and preferably under an inert nitrogen atmosphere to prevent

degradation.[8]

Classification: It is classified as a combustible solid.

Conclusion
(R)-(-)-VAPOL hydrogenphosphate is a powerful and versatile chiral Brønsted acid catalyst

whose unique vaulted structure provides a distinct advantage in numerous asymmetric

transformations. Its reliable gram-scale synthesis and demonstrated efficacy in reactions where
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other catalysts fall short make it an indispensable tool for synthetic chemists. Furthermore, its

utility as a chiral solvating agent for NMR analysis adds to its value in the modern chemistry

laboratory. As the demand for enantiomerically pure molecules continues to grow, the strategic

application of structurally distinct catalysts like (R)-(-)-VAPOL hydrogenphosphate will be

critical in advancing the frontiers of drug discovery and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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